Cas no 1006493-98-6 (4-bromo-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-bromo-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1006493-98-6
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD06805242
• CID: 5156134
• PubChem ID: 19619907
• Update Time: 2026-03-04

4-bromo-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-isopropyl-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 4-bromo-1-(1-methylethyl)-
• 4-bromo-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

• MDL： MFCD06805242
• Inchi： 1S/C7H9BrN2O2/c1-4(2)10-6(7(11)12)5(8)3-9-10/h3-4H,1-2H3,(H,11,12)
• InChI Key： CFSMFJOBNWPKDY-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(O)=O)=C(Br)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-bromo-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 4-bromo-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1006493-98-6)

4-bromo-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1006493-98-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a bromine substituent and a carboxylic acid functional group, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection.

The growing interest in 4-bromo-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid aligns with current trends in precision medicine and sustainable agriculture. As the demand for targeted therapies and eco-friendly pesticides rises, this compound's role in developing small-molecule inhibitors and biologically active agents becomes increasingly relevant. Its CAS No. 1006493-98-6 is often queried in scientific databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 4-bromo-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid serves as a versatile building block for N-heterocycle functionalization. Its bromine atom allows for further modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Additionally, the carboxylic acid group enables conjugation with other molecules, expanding its utility in pro-drug design and bioconjugation.

Recent advancements in chemoinformatics and AI-driven drug discovery have further highlighted the significance of pyrazole-based compounds. Searches for "pyrazole derivatives in drug development" or "CAS 1006493-98-6 applications" have surged, indicating a strong link between this compound and cutting-edge research. Its potential to modulate enzyme activity or receptor binding makes it a candidate for treating metabolic disorders and inflammatory diseases.

In agrochemical contexts, 4-bromo-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid is explored for its herbicidal and fungicidal properties. With increasing global focus on food security and reduced pesticide residues, this compound's selective toxicity and biodegradability are under scrutiny. Queries like "pyrazole herbicides 2024" or "eco-friendly crop chemicals" often intersect with discussions about this molecule.

Quality control and regulatory compliance are critical for CAS No. 1006493-98-6. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and stability. Suppliers and researchers prioritize GMP synthesis and ISO-certified production to meet the stringent requirements of pharmaceutical and agrochemical industries.

In summary, 4-bromo-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1006493-98-6) represents a nexus of innovation in life sciences and material chemistry. Its multifaceted applications, from drug scaffolds to green chemistry, ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to address some of the most pressing challenges in human health and environmental sustainability.